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Compound of Interest

Compound Name: 2-Naphthaleneacetic acid

Cat. No.: B1198389 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Naphthaleneacetic acid (2-NAA) is a synthetic auxin, a class of plant hormones that plays a

crucial role in various growth and developmental processes. In research and commercial

applications, 2-NAA is utilized to stimulate root formation, control fruit development, and as a

component in plant tissue culture media.[1] Due to its low solubility in water, a stock solution

must be prepared using an appropriate solvent before its addition to aqueous media. This

document provides a detailed protocol for the preparation of a 1 mg/mL stock solution of 2-NAA

for laboratory use.

Quantitative Data Summary
The physical and chemical properties of 2-Naphthaleneacetic acid are summarized in the

table below. Understanding these properties is essential for its proper handling, storage, and

use in experimental protocols.
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Property Value

Synonyms β-Naphthaleneacetic acid, 2-Naphthylacetic acid

CAS Number 581-96-4

Molecular Formula C₁₂H₁₀O₂

Molecular Weight 186.21 g/mol [2][3][4]

Appearance
White to almost white crystalline powder or

flakes[3][5]

Melting Point 141-143 °C[3][5]

Water Solubility Insoluble[3][5]

Solubility in Organic Solvents
Soluble in acetone (50 mg/mL)[3][5], ethanol,

and other organic solvents[6]

Experimental Protocol: Preparation of 1 mg/mL 2-
NAA Stock Solution
This protocol describes two common methods for preparing a 1 mg/mL stock solution of 2-
Naphthaleneacetic acid. The choice of method depends on the experimental requirements

and compatibility with the final application.

Materials:

2-Naphthaleneacetic acid (powder)

95% Ethanol or 1 N Sodium Hydroxide (NaOH)

Distilled or deionized water

100 mL volumetric flask

Analytical balance

Magnetic stirrer and stir bar (optional)
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Sterile 0.22 µm syringe filter and syringe (for sterile applications)

Sterile, light-protecting storage bottle (e.g., amber glass)

Method A: Dissolution in Ethanol

This method is suitable for applications where the presence of a small amount of ethanol is

acceptable.

Weighing: Accurately weigh 100 mg of 2-Naphthaleneacetic acid powder using an

analytical balance.

Transfer: Carefully transfer the weighed powder into a 100 mL volumetric flask.

Initial Dissolution: Add a small volume (approximately 2-3 mL) of 95% ethanol to the

volumetric flask.[7]

Dissolving: Gently swirl the flask or use a magnetic stirrer to completely dissolve the powder.

[7]

Dilution: Once the powder is fully dissolved, add distilled or deionized water to the flask,

bringing the total volume to the 100 mL mark.

Mixing: Cap the flask and invert it several times to ensure the solution is thoroughly mixed.

Sterilization (Optional): For sterile applications, such as plant tissue culture, filter the stock

solution through a 0.22 µm syringe filter into a sterile storage bottle.

Storage: Store the stock solution in a labeled, light-protecting bottle at 2-8°C. The shelf life is

typically several months when stored properly.

Method B: Dissolution in Sodium Hydroxide (NaOH)

This method is preferred when ethanol is to be avoided. The acid is converted to its sodium

salt, which is readily soluble in water.

Weighing: Accurately weigh 100 mg of 2-Naphthaleneacetic acid powder.
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Transfer: Transfer the powder to a 100 mL volumetric flask.

Initial Dissolution: Add a few drops of 1 N NaOH to the flask, just enough to dissolve the

powder.[8] This will form the sodium salt of 2-NAA.

Dissolving: Gently swirl the flask to ensure all the powder has dissolved.

Dilution: Slowly add distilled or deionized water to the flask to reach the 100 mL mark.

Mixing: Cap and invert the flask multiple times for complete mixing.

Sterilization (Optional): For sterile applications, pass the solution through a 0.22 µm syringe

filter into a sterile container.

Storage: Store the solution in a clearly labeled, amber bottle at 2-8°C.

Visualization of the Experimental Workflow
The following diagram illustrates the key steps in the preparation of a 2-Naphthaleneacetic
acid stock solution.
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Workflow for 2-NAA Stock Solution Preparation

Step 1: Weighing

Step 2: Dissolution

Step 3: Dilution & Mixing

Step 4: Sterilization & Storage

Weigh 100 mg of
2-Naphthaleneacetic Acid Powder

Method A:
Add 2-3 mL of 95% Ethanol

 

Method B:
Add a few drops of 1N NaOH

 

Swirl or stir until
completely dissolved

Add distilled/deionized water
to a final volume of 100 mL

Mix thoroughly

Filter sterilize (optional)
using a 0.22 µm filter

Store in a labeled, amber bottle
at 2-8°C

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. 2-Naphthaleneacetic acid (CAS 581-96-4) - Chemical & Physical Properties by Cheméo
[chemeo.com]

3. 2-Naphthylacetic acid price,buy 2-Naphthylacetic acid - chemicalbook [chemicalbook.com]

4. 2-Naphthaleneacetic acid | C12H10O2 | CID 11393 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. 2-Naphthylacetic acid | 581-96-4 [chemicalbook.com]

6. solubilityofthings.com [solubilityofthings.com]

7. benchchem.com [benchchem.com]

8. bocahydro.com [bocahydro.com]

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of 2-
Naphthaleneacetic Acid (2-NAA) Stock Solution]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1198389#detailed-protocol-for-2-
naphthaleneacetic-acid-stock-solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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